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Compound of Interest

Compound Name: Isomintlactone

Cat. No.: B1209015

An extensive review of publicly available scientific literature reveals a significant gap in the
understanding of the potential therapeutic effects of Isomintlactone. While its chemical
properties and use as a flavoring agent are documented, there is a notable absence of
research into its biological activity, mechanisms of action, and potential applications in drug
development.

Isomintlactone is a naturally occurring monoterpenoid lactone found as a minor component in
the essential oil of peppermint (Mentha piperita L.).[1][2] It is recognized for its coumarin-like
and mint-like aroma, which has led to its use in commercial flavorings.[1][2] However, beyond
its olfactory properties, scientific investigation into its pharmacological potential appears to be
limited.

Chemical and Physical Characteristics

A summary of the known chemical and physical properties of Isomintlactone is presented
below. This information is primarily derived from chemical databases and publications focused
on its synthesis and characterization.
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Property Data

Molecular Formula C10H1402

Molecular Weight 166.22 g/mol

IUPAC Name (3S,3aR,6S)-3,6-dimethyl-3a,4,5,6,7,7a-

hexahydro-1-benzofuran-2(3H)-one

Physical Description

Liquid with a herbaceous, minty aroma. Can

also exist as a solid.[3]

Melting Point

77 - 79 °C[3]

Solubility

Slightly soluble in water; soluble in oil and
ethanol.[3]

Lack of Evidence for Therapeutic Effects

Despite a comprehensive search for experimental studies, no peer-reviewed articles detailing

the therapeutic effects of Isomintlactone in preclinical or clinical models were identified. The

scientific literature does not currently contain information regarding:

o Pharmacodynamics: The biochemical and physiological effects of Isomintlactone on

biological systems.

e Pharmacokinetics: The absorption, distribution, metabolism, and excretion of

Isomintlactone.

o Mechanism of Action: The specific molecular targets or signaling pathways through which

Isomintlactone may exert a biological effect.

Future Directions

The absence of data on the therapeutic potential of Isomintlactone presents an open area for

future research. Given that many natural products possess interesting pharmacological

activities, a systematic investigation into the biological effects of Isomintlactone could be

warranted. A potential starting point for such research is outlined in the workflow below.
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Figure 1. A generalized workflow for the investigation of a novel compound's therapeutic
potential.

In conclusion, while Isomintlactone is a known constituent of some natural products and is
utilized in the flavor industry, there is currently no scientific basis to support any therapeutic
claims. The information required to compile an in-depth technical guide on its therapeutic
effects, including quantitative data, experimental protocols, and signaling pathway diagrams,
does not exist in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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